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molecular formula C8H11N3O2 B8501481 (6-Methyl-2-oxo-2h-pyridin-1-yl)-acetic acid hydrazide

(6-Methyl-2-oxo-2h-pyridin-1-yl)-acetic acid hydrazide

Cat. No. B8501481
M. Wt: 181.19 g/mol
InChI Key: DAALPJFHXGZKFP-UHFFFAOYSA-N
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Patent
US07507729B2

Procedure details

As described for example 112a, (6-methyl-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester (Petride, Horia; Raileanu, Dan. Revue Roumaine de Chimie (1988), 33(7), 729-39.) in ethanol was reacted with hydrazine hydrate (1.8 equivalents) at rt for 96 h. The mixture was concentrated and crystallized from ethanol/diisopropylether and the compound was obtained as a white solid (yield: 88%). MS: m/e=204.2 [M+Na]+.
Name
(6-methyl-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydrazine hydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
solid
Yield
88%

Identifiers

REACTION_CXSMILES
C([O:3][C:4](=O)[CH2:5][N:6]1[C:11]([CH3:12])=[CH:10][CH:9]=[CH:8][C:7]1=[O:13])C.O.[NH2:16][NH2:17]>C(O)C>[CH3:12][C:11]1[N:6]([CH2:5][C:4]([NH:16][NH2:17])=[O:3])[C:7](=[O:13])[CH:8]=[CH:9][CH:10]=1 |f:1.2|

Inputs

Step One
Name
(6-methyl-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OC(CN1C(C=CC=C1C)=O)=O
Step Two
Name
hydrazine hydrate
Quantity
0 (± 1) mol
Type
reactant
Smiles
O.NN
Step Three
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated
CUSTOM
Type
CUSTOM
Details
crystallized from ethanol/diisopropylether

Outcomes

Product
Name
solid
Type
product
Smiles
CC1=CC=CC(N1CC(=O)NN)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 88%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.